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Compound of Interest

Compound Name: 3,5-Dibenzyloxybenzyl alcohol

Cat. No.: B1296644

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3,5-
Dibenzyloxybenzyl alcohol (CAS No. 24131-31-5), a chemical intermediate used in various
research and development applications. Due to the limited availability of specific toxicological
data for this compound, this guide incorporates safety information from structurally related
compounds, such as benzyl alcohol, to provide a conservative and thorough approach to its
safe handling.

Chemical and Physical Properties

Proper handling of any chemical substance begins with a clear understanding of its physical
and chemical properties. The following table summarizes the key properties of 3,5-
Dibenzyloxybenzyl alcohol.
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Property Value Reference(s)
CAS Number 24131-31-5 [1]12113]
Molecular Formula C21H2003 [1][2]
Molecular Weight 320.38 g/mol [11[2]
Appearance White to light yellow crystalline 4]

powder
Melting Point 78-81 °C [3]
Boiling Point No data available

N Soluble in DMSO and
Solubility thanol [4]
methanol.

Store in a cool, dry place. Inert
Storage Temperature atmosphere, 2-8°C is also [4]

recommended.

Hazard Identification and GHS Classification

As of the latest revisions of available Safety Data Sheets (SDS), a comprehensive GHS
classification for 3,5-Dibenzyloxybenzyl alcohol is not fully established.[1] However, based on
the hazards associated with the parent compound, benzyl alcohol, and other substituted benzyl
alcohols, it is prudent to handle this compound with the assumption that it may present the
following hazards:

Acute Oral Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[5]

Skin Sensitization: May cause an allergic skin reaction.

The following precautionary statements are recommended:
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Category Precautionary Statement

Wash hands and any exposed skin thoroughly
after handling. Wear protective gloves,
] protective clothing, eye protection, and face
Prevention ) ) .
protection. Avoid breathing dust, fume, gas,
mist, vapors, or spray. Use only outdoors or in a

well-ventilated area.

If on skin: Wash with plenty of soap and water. If
skin irritation occurs, get medical
advice/attention. If in eyes: Rinse cautiously with
water for several minutes. Remove contact
Response Iéns-es, if pres-en-t ahd easy-to do. Contin-ue
rinsing. If eye irritation persists, get medical
advice/attention. If inhaled: Remove person to
fresh air and keep comfortable for breathing. If
swallowed: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

Store in a well-ventilated place. Keep container

Storage )
tightly closed.

) Dispose of contents/container to an approved
Disposal .
waste disposal plant.

Experimental Protocols: Safe Handling Procedures

Adherence to strict laboratory protocols is essential to minimize risk. The following sections
detail recommended procedures for handling 3,5-Dibenzyloxybenzyl alcohol.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this chemical to determine the
appropriate PPE. The following are minimum recommendations:

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against splashes and dust.
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Skin Protection:
o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).
o Lab Coat: A standard laboratory coat should be worn at all times.

o Additional Protection: For larger quantities or when there is a significant risk of skin
contact, consider additional protective clothing such as an apron or coveralls.

Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or if the material is being handled in a way that
generates dust, a NIOSH-approved respirator with an appropriate particulate filter should be
used.

Engineering Controls

Ventilation: Work with 3,5-Dibenzyloxybenzyl alcohol should be conducted in a well-
ventilated area. A chemical fume hood is recommended, especially when heating the
substance or when dust generation is possible.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in good working order in any area where this chemical is handled.

Spill and Leak Procedures

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area of all non-essential personnel.
Ventilate: Increase ventilation to the area.
Contain: Prevent further spread of the spill. For solid spills, avoid raising dust.

Absorb: Use an inert, non-combustible absorbent material such as sand, earth, or vermiculite
to cover the spill.

Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,
labeled container for chemical waste.
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o Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

o Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

First Aid Measures

In case of exposure to 3,5-Dibenzyloxybenzyl alcohol, immediate medical attention may be

required.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.
Seek medical attention if irritation develops or

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Fire and Explosion Hazard Data

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[1]
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e Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release
of irritating gases and vapors, including carbon monoxide and carbon dioxide.

o Special Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing
apparatus (SCBA) with a full facepiece operated in pressure-demand or other positive
pressure mode, and full protective gear.

Toxicological Information

There is a lack of specific toxicological data for 3,5-Dibenzyloxybenzyl alcohol. The
information below is based on the toxicological profile of benzyl alcohol, a structurally related

compound.
Toxicity Metric Value (Benzyl Alcohol) Species
LD50 Oral 1230 mg/kg Rat
LD50 Dermal 2000 mg/kg Rabbit

Metabolism and Excretion: Benzyl alcohol is metabolized to benzoic acid, which is then
conjugated with glycine to form hippuric acid and excreted in the urine.[6]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.

o Disposal: Chemical waste must be disposed of in accordance with all applicable local, state,
and federal regulations. Do not allow this chemical to enter the environment.

Visualized Workflows

The following diagrams illustrate recommended workflows for handling 3,5-Dibenzyloxybenzyl
alcohol to minimize exposure and ensure safety.
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General Handling Workflow
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Caption: General laboratory workflow for handling 3,5-Dibenzyloxybenzyl alcohol.
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Spill Response Protocol
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Caption: Step-by-step protocol for responding to a spill of 3,5-Dibenzyloxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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